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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of coincidence measurement techniques
as applied to the study of the radioactive isotope Carbon-15 (*>C). The information compiled is
intended to guide researchers in designing and executing experiments to investigate the decay
properties of 13C, a neutron-rich isotope of significant interest in nuclear structure physics.
While not directly used in drug development, the techniques and data herein are valuable for
professionals in related fields requiring precise measurements of radionuclide decay.

Introduction to Carbon-15 and its Decay

Carbon-15 is an unstable isotope of carbon with a half-life of approximately 2.449 seconds.[1]
It undergoes 100% beta-minus (3~) decay, transforming into the stable isotope Nitrogen-15
(**N).[1] This process involves the conversion of a neutron into a proton within the 3C nucleus,
with the emission of a beta particle (an electron) and an electron antineutrino. The total energy
released in this decay, known as the Q-value, is 9.7717 MeV.

The decay of 1°C can proceed to the ground state or various excited states of °N. When an
excited state is populated, it de-excites by emitting one or more gamma rays. In cases where
the excitation energy of the >N daughter nucleus is above the neutron separation energy, beta-
delayed neutron emission can occur, though this is a less probable decay branch for 15C.
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Coincidence measurement techniques are essential for unambiguously identifying and
quantifying these decay pathways.

Coincidence Measurement Techniques

Coincidence measurement is a powerful experimental technique used to detect two or more
simultaneous or near-simultaneous events. In the context of 13C decay, this typically involves
detecting a beta particle in coincidence with a subsequent gamma ray (B-y coincidence) or a
beta particle in coincidence with a delayed neutron (3-n coincidence). This method significantly
reduces background noise and allows for the clear identification of correlated decay events.

Beta-Gamma (-y) Coincidence Spectroscopy

This is the most common coincidence technique used to study the decay of *°C. It is
instrumental in constructing the decay scheme by establishing the temporal relationship
between the emitted beta particles and the subsequent gamma rays from the de-excitation of
the >N daughter nucleus.

Beta-Delayed Neutron (B-n) Coincidence Spectroscopy

For neutron-rich nuclei like *>C, it is possible for the beta decay to populate states in the
daughter nucleus that are energetic enough to emit a neutron. Detecting the beta particle and
the subsequent neutron in coincidence provides a clear signature of this decay mode and
allows for the determination of the beta-delayed neutron emission probability (Pn).

Quantitative Data from Carbon-15 Decay Studies

The following tables summarize the key quantitative data obtained from experimental studies of
15C decay, primarily from the work of Alburger and Millener (1979).

Table 1: Nuclear Properties of Carbon-15
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Property

Value

Reference

Half-life (t/2)

2449 +£0.005s

[1]

Decay Mode 100% B~ [1]
Q-value () 9.7717 MeV
Spin and Parity (Jm) 1/2+

Table 2: Beta Decay Branches of Carbon-15

Decay to *°N state

Branching Ratio

(keV) Jmt of 3N state (%) log ft

0 (Ground State) 1/2- 36.8£0.8 5.99 £ 0.03
5270.54 5/2+* <0.03 >8.0
5298.87 1/2+ 63.2+0.8 4,11 +£0.01
6323.90 3/2- <0.04 > 8.0
7155.1 5/2- <0.03 >8.4
7300.3 3/2* 0.048 = 0.005 6.48 £ 0.05
7566 712~ <0.02 > 8.6
8312.7 3/2+ 0.23+£0.02 5.48 £ 0.04
8571 (1/72+, 3/2%) 0.021 £ 0.004 6.31 £0.08
9050 (3/27) <0.01 >8.2
9152.0 (312%) 0.013 £ 0.003 6.3+0.1
9155.2 (5/27) <0.01 >8.3

9223 (7/12+%) <0.01 >8.2

Data sourced from the TUNL Nuclear Data Evaluation Project, based on Alburger and Millener

(1979).[1][2]
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Table 3: Gamma-Ray Energies and Intensities from °>C Decay

Energy (keV) Intensity (%) Originating *5N Level (keV)
1887.6 0.23+0.02 7155.1 - 5270.54

1976.8 0.048 + 0.005 7300.3 —» 5323.5

2982.4 0.23+£0.02 8312.7 - 5323.5

3240 0.021 + 0.004 8571 - 5323.5

3853.1 0.013 £ 0.003 9152.0 - 5298.87

5270.5 <0.03 5270.54 - 0O

5298.9 63.2+0.8 5298.87 - 0

7300.3 <0.01 7300.3 - 0O

8312.7 <0.01 83127 - 0

Intensities are given per 100 decays of *>C. Data requires confirmation from the primary

literature for precise intensity values.

Table 4: Beta-Delayed Neutron Emission Data for Carbon-15

Parameter

Value

Reference

Pn (Probability of B-delayed

neutron emission)

Not experimentally observed;

theoretical predictions are very

low.

Experimental Protocols

Protocol for Beta-Gamma (3-y) Coincidence
Spectroscopy of *>°C

Objective: To measure the energies and intensities of gamma rays emitted in the decay of 1°C

in coincidence with beta particles, and to establish the decay scheme of *>C.
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Materials:

» Tandem Van de Graaff accelerator or other suitable facility for producing *>C.
e 13C enriched target.

e Triton beam.

 Plastic scintillator detector for beta particle detection.

¢ High-purity Germanium (HPGe) or Ge(Li) detector for gamma-ray detection.

o Standard NIM (Nuclear Instrument Module) electronics for signal processing (preamplifiers,
amplifiers, constant fraction discriminators, coincidence unit, time-to-amplitude converter).

e Multi-channel analyzer (MCA) and data acquisition system.
» Standard calibration sources (e.g., °°Co, 13’Cs, 2Na).
Methodology:
e Production of *>C:
o The 15C isotope is typically produced via the 3C(t,p)*>C reaction.
o Atriton beam from the accelerator is directed onto a 3C-enriched target.

o The reaction products, including 1°C, are transported to a shielded counting area. A
“rabbit" system can be used for rapid transport of the irradiated target.

e Detector Setup:

o Position the plastic scintillator close to the collection point of the *>°C sample to maximize
beta detection efficiency.

o Place the HPGe/Ge(Li) detector at a suitable distance and angle (e.g., 90 degrees to the
beta detector) to detect the emitted gamma rays.
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o Ensure adequate lead or tungsten shielding around the detectors to minimize background
radiation.

» Electronics and Data Acquisition:

[¢]

The output signal from the plastic scintillator is processed to provide a "start" signal for the
coincidence timing.

o The signal from the germanium detector provides the "stop" signal.

o Atime-to-amplitude converter (TAC) measures the time difference between the beta and
gamma events. A peak in the TAC spectrum indicates true coincidence events.

o The energy signal from the germanium detector is recorded only when it is in coincidence
with a signal from the beta detector (as determined by the coincidence unit).

o The coincidence gamma-ray spectrum is accumulated on the MCA.
o Calibration:

o Perform energy and efficiency calibrations of the gamma-ray detector using standard
radioactive sources with well-known gamma-ray energies and intensities.

o Data Analysis:

o Analyze the peaks in the coincidence gamma-ray spectrum to determine their energies
and intensities.

o Use the calibrated efficiency of the detector to determine the absolute gamma-ray
emission probabilities.

o Construct the decay scheme of 1°C by placing the observed gamma transitions between
the energy levels of °N, consistent with the beta-feeding intensities.

Visualizations
Carbon-15 Beta Decay Scheme
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Caption: Simplified decay scheme of Carbon-15.

Experimental Workflow for B-y Coincidence

Measurement
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Caption: Workflow for -y coincidence spectroscopy of *>C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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